Cas no 1921214-95-0 ((1R)-2-(1H-imidazol-4-yl)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-amine)

• Product Name: (1R)-2-(1H-imidazol-4-yl)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-amine
• CAS No: 1921214-95-0
• MF: C₁₁H₁₆N₆O₂
• MW: 264.283740997314
• CID: 6231878
• PubChem ID: 104894857
• Update Time: 2025-10-29

(1R)-2-(1H-imidazol-4-yl)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-2-(1H-imidazol-4-yl)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-amine
• EN300-1462430
• (1R)-2-(1H-imidazol-4-yl)-1-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine
• 1921214-95-0

• Inchi： 1S/C11H16N6O2/c12-9(5-8-6-13-7-14-8)10-15-11(16-19-10)17-1-3-18-4-2-17/h6-7,9H,1-5,12H2,(H,13,14)/t9-/m1/s1
• InChI Key： LYAYDOGIOYTJJX-SECBINFHSA-N
• SMILES： O1CCN(C2=NOC([C@@H](CC3=CN=CN3)N)=N2)CC1

Computed Properties

• Exact Mass: 264.13347377g/mol
• Monoisotopic Mass: 264.13347377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 106Ų

Additional information on (1R)-2-(1H-imidazol-4-yl)-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylethan-1-amine

Chemical Compound CAS No. 1921214-95-0: (1R)-2-(1H-imidazol-4-yl)-1-(3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl)ethanamine

The compound with CAS number 1921214-95-0, known as (1R)-2-(1H-imidazol-4-yl)-1-(3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl)ethanamine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including an imidazole ring, a morpholine moiety, and an oxadiazole group, which contribute to its diverse chemical properties and potential biological activities.

Imidazole, a heterocyclic aromatic compound, is a key structural component of this molecule. It is known for its ability to act as both a hydrogen bond donor and acceptor, making it highly versatile in molecular interactions. The presence of the imidazole ring in this compound suggests potential applications in areas such as enzyme inhibition and receptor binding. Recent studies have highlighted the role of imidazole-containing compounds in modulating cellular signaling pathways, particularly in the context of cancer therapy.

The morpholine group within this compound adds another layer of complexity. Morpholine is a saturated heterocycle that is often used in drug design due to its ability to enhance solubility and stability. In this compound, the morpholine moiety likely plays a role in stabilizing the overall structure and potentially improving pharmacokinetic properties such as absorption and distribution. Research has shown that morpholine-containing compounds can exhibit anti-inflammatory and antioxidant activities, which may be relevant to the biological profile of this molecule.

The oxadiazole ring is another critical feature of this compound. Oxadiazoles are known for their ability to act as electron-deficient heterocycles, which can enhance reactivity in certain chemical reactions. In medicinal chemistry, oxadiazole-containing compounds have been explored for their potential as kinase inhibitors and anti-microbial agents. The specific placement of the oxadiazole group in this molecule suggests that it may play a role in modulating enzymatic activity or binding to specific protein targets.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of complex molecules like this one. Using techniques such as molecular docking and quantum mechanics modeling, scientists have been able to identify potential binding sites for this compound on various therapeutic targets. For instance, studies suggest that this compound may exhibit antimicrobial activity by inhibiting key bacterial enzymes or disrupting cellular membranes.

In addition to its antimicrobial properties, there is growing interest in exploring the anticancer potential of this compound. Preclinical studies have indicated that certain analogs of this molecule may induce apoptosis in cancer cells by targeting specific oncogenic pathways. The combination of imidazole, morpholine, and oxadiazole groups creates a unique chemical environment that could be exploited for selective cytotoxicity against cancer cells while sparing healthy tissue.

The synthesis of (1R)-2-(1H-imidazol-4-yl)-1-(3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl)ethanamine involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. Researchers have developed efficient synthetic routes using techniques such as click chemistry and palladium-catalyzed cross-couplings to assemble the various components into the final product. These methods not only ensure high yields but also enable the exploration of structural variations for optimization purposes.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial for assessing its safety and sustainability. Studies on biodegradation pathways have shown that certain functional groups within the molecule can be metabolized by microorganisms under specific conditions. However, further research is needed to fully characterize its environmental impact and develop strategies for safe disposal.

In conclusion, (1R)-2-(1H-imidazol-4